Cas no 2256710-48-0 (4-bromo-1-(2-fluorophenyl-3,4,5,6-d4)-1H-imidazole-2,5-d2)

• Product Name: 4-bromo-1-(2-fluorophenyl-3,4,5,6-d4)-1H-imidazole-2,5-d2
• CAS No: 2256710-48-0
• MF: C₉H₆BrFN₂
• MW: 247.096714496613
• CID: 6819836
• PubChem ID: 172400763
• Update Time: 2025-03-02

4-bromo-1-(2-fluorophenyl-3,4,5,6-d4)-1H-imidazole-2,5-d2 Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(2-fluorophenyl-3,4,5,6-d4)-1H-imidazole-2,5-d2
• 2256710-48-0
• CS-21822

• Inchi： 1S/C9H6BrFN2/c10-9-5-13(6-12-9)8-4-2-1-3-7(8)11/h1-6H/i1D,2D,3D,4D,5D,6D
• InChI Key： NFMSAMHIFRMMNZ-MZWXYZOWSA-N
• SMILES： BrC1=C([2H])N(C([2H])=N1)C1C([2H])=C([2H])C([2H])=C([2H])C=1F

Computed Properties

• Exact Mass: 246.00750Da
• Monoisotopic Mass: 246.00750Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.8Ų